Cas no 199599-68-3 (2-(dimethylamino)methyl-1,3-thiazole-4-carbaldehyde)

2-(Dimethylamino)methyl-1,3-thiazole-4-carbaldehyde is a versatile heterocyclic aldehyde with a thiazole core, functionalized with a dimethylaminomethyl group at the 2-position and a formyl group at the 4-position. This compound is valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry due to its reactive aldehyde moiety and electron-rich thiazole ring. The dimethylaminomethyl substituent enhances solubility in polar solvents and may facilitate further derivatization. Its structural features make it suitable for constructing complex molecules, including ligands for metal catalysis or bioactive intermediates. The compound’s stability and well-defined reactivity profile contribute to its utility in research and industrial applications.

2-(dimethylamino)methyl-1,3-thiazole-4-carbaldehyde structure

199599-68-3 structure

Product Name:2-(dimethylamino)methyl-1,3-thiazole-4-carbaldehyde

CAS No:199599-68-3

MF:C₇H₁₀N₂OS

MW:170.232100009918

MDL:MFCD14622122

CID:1390861

PubChem ID:22611684

Update Time:2025-05-27

2-(dimethylamino)methyl-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxaldehyde, 2-[(dimethylamino)methyl]-
- 2-[(dimethylamino)methyl]-1,3-thiazole-4-carbaldehyde
- 2-(dimethylamino)methyl-1,3-thiazole-4-carbaldehyde
- 2-((dimethylamino)methyl)thiazole-4-carbaldehyde
- DB-104068
- EN300-257246
- AT15258
- SCHEMBL5778309
- Z802847110
- 199599-68-3
- 2-dimethylaminomethylthiazole-4-carboxaldehyde
- YIKRYWHYPPRTPL-UHFFFAOYSA-N
- AKOS010562116
- DTXSID50626916
- MDL： MFCD14622122
- Inchi： 1S/C7H10N2OS/c1-9(2)3-7-8-6(4-10)5-11-7/h4-5H,3H2,1-2H3
- InChI Key： YIKRYWHYPPRTPL-UHFFFAOYSA-N
- SMILES： S1C=C(C=O)N=C1CN(C)C

Computed Properties

Exact Mass: 170.0515
Monoisotopic Mass: 170.05138412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 61.4Å²

Experimental Properties

PSA: 33.2

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